Cas no 27160-23-2 (Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester
• CAS No: 27160-23-2
• MF: C₆H₉NO₅
• MW: 175.139362096786
• CID: 265048
• PubChem ID: 292649
• Update Time: 2025-04-19

Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(formylamino)-, 1,3-dimethyl ester
• dimethyl 2-formamidopropanedioate
• AC1L6IGC
• AC1Q5YQL
• AG-K-74903
• AR-1I5781
• CTK4F9182
• dimethyl (formylamino)malonate
• dimethyl 2-formamidomalonate
• dimethyl formamidomalonate
• dimethyl N-formylaminomalonate
• dimethyl(formylamino)propanedioate
• Formaminomalonsaeuredimethylester
• formylamino-malonic acid dimethyl ester
• Formylamino-malonsaeure-dimethylester
• NSC158559
• SCHEMBL7983072
• DTXSID60303488
• NSC-158559
• 27160-23-2

• Inchi： 1S/C6H9NO5/c1-11-5(9)4(7-3-8)6(10)12-2/h3-4H,1-2H3,(H,7,8)
• InChI Key： BDDFROSMSPNNRS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)NC=O)=O

Computed Properties

• Exact Mass: 175.04807
• Monoisotopic Mass: 175.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.241
• Boiling Point: 330.4°Cat760mmHg
• Flash Point: 153.6°C
• Refractive Index: 1.439
• PSA: 81.7
• LogP: -0.52620